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Compound of Interest

Compound Name: 2-tert-Butyl-4-methylphenol

Cat. No.: B042202 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 2-tert-Butyl-4-methylphenol is paramount. This guide provides immediate,

essential information on personal protective equipment (PPE), handling procedures, and

disposal plans to foster a secure laboratory environment.

Hazard Summary
2-tert-Butyl-4-methylphenol and its isomers can cause skin and eye irritation.[1][2] If inhaled

as a dust, it may lead to respiratory irritation.[2][3] It is crucial to prevent exposure through

appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE) Specifications
Proper selection and use of PPE are critical to minimize exposure. The following table

summarizes the recommended PPE for handling 2-tert-Butyl-4-methylphenol.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles or glasses with side

shields are mandatory. A face shield should be

worn when there is a significant risk of

splashing.[4][5]

Skin Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn.[4][5] Always inspect gloves for

degradation or punctures before use. A lab coat

or chemical-resistant apron is required.

Respiratory Protection

A NIOSH-approved N95, N100, or P3 respirator

is recommended if dust or aerosols are

generated.[5]

Occupational Exposure Limits (for 2,6-Di-tert-

butyl-4-methylphenol)

NIOSH REL: TWA 10 mg/m³ ACGIH TLV: TWA 2

mg/m³ (inhalable fraction and vapor)[4][6]

Note: Specific breakthrough times and glove thickness recommendations for 2-tert-Butyl-4-
methylphenol are not readily available. It is imperative to consult the glove manufacturer's

chemical resistance data for specific recommendations.

Experimental Protocols: Step-by-Step Safety
Procedures
1. Preparation and Donning PPE:

Ensure the work area is well-ventilated, and an eyewash station and safety shower are

accessible.[7]

Wash hands thoroughly before donning any PPE.

Inspect all PPE for damage before use.

Don PPE in the following order: lab coat, respirator (if required), eye and face protection, and

finally, gloves.
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2. Handling 2-tert-Butyl-4-methylphenol:

Handle the chemical in a designated area, such as a chemical fume hood, especially when

generating dust or aerosols.[5]

Avoid direct contact with the skin, eyes, and clothing.[4]

Weigh and transfer the chemical carefully to minimize dust generation.

Keep containers tightly closed when not in use.[5]

3. Doffing PPE:

Remove PPE in a manner that avoids self-contamination.

The order of removal should be: gloves, face shield or goggles, lab coat, and respirator (if

worn).

Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste

container.[5]

Wash hands thoroughly after removing all PPE.

4. Disposal Plan:

All waste containing 2-tert-Butyl-4-methylphenol, including contaminated PPE and empty

containers, must be treated as hazardous waste.

Collect solid waste in a clearly labeled, sealed container.

Do not dispose of this chemical down the drain.[7]

Arrange for disposal through a licensed hazardous waste disposal company, following all

local, regional, and national regulations.[7]

Logical Workflow for PPE Selection and Handling
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The following diagram illustrates the decision-making process for the safe handling of 2-tert-
Butyl-4-methylphenol.

Preparation

PPE Selection & Donning

Chemical Handling

Post-Handling & Disposal

Assess Task and Potential for Exposure

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation (Fume Hood)

Select Eye Protection:
- Goggles (minimum)

- Face shield (splash risk)

Select Skin Protection:
- Chemical-resistant gloves

- Lab coat/apron

Assess Inhalation Risk:
- Dust/aerosol generation?

Select Respirator (if needed):
- N95/N100/P3

Yes

Don PPE in Correct Order

No

Proceed with Handling in Designated Area

Minimize Dust Generation

Doff PPE Correctly

Dispose of Contaminated Waste as Hazardous

Wash Hands Thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b042202?utm_src=pdf-body
https://www.benchchem.com/product/b042202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

PPE Selection and Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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